Cas no 915923-00-1 (N-methyl-3-(3-methylphenoxy)-1-propanamine)

• Product Name: N-methyl-3-(3-methylphenoxy)-1-propanamine
• CAS No: 915923-00-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1086693
• PubChem ID: 23010530
• Update Time: 2025-11-05

N-methyl-3-(3-methylphenoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(m-tolyloxy)propan-1-amine
• AKOS BC-1943
• N-methyl-3-(3-methylphenoxy)-1-propanamine(SALTDATA: FREE)
• N-methyl-3-(3-methylphenoxy)propan-1-amine
• 915923-00-1
• DTXSID30629783
• AKOS004118200
• MFCD08691871
• N-METHYL-3-(3-METHYLPHENOXY)-1-PROPANAMINE
• SCHEMBL14308606
• BS-36552
• METHYL[3-(3-METHYLPHENOXY)PROPYL]AMINE
• N-methyl-3-(3-methylphenoxy)-1-propanamine

• MDL： MFCD08691871
• Inchi： 1S/C11H17NO/c1-10-5-3-6-11(9-10)13-8-4-7-12-2/h3,5-6,9,12H,4,7-8H2,1-2H3
• InChI Key： YNHNOYSPXAZXSO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCCNC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.37420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-methyl-3-(3-methylphenoxy)-1-propanamine

Comprehensive Overview of N-methyl-3-(3-methylphenoxy)-1-propanamine (CAS No. 915923-00-1)

N-methyl-3-(3-methylphenoxy)-1-propanamine (CAS 915923-00-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of phenoxypropanamine derivatives, which are known for their versatility in medicinal chemistry. Researchers and industry professionals frequently search for terms like "phenoxypropanamine synthesis", "CAS 915923-00-1 applications", and "N-methyl-3-(3-methylphenoxy)-1-propanamine uses", highlighting its relevance in contemporary scientific discourse.

The molecular structure of N-methyl-3-(3-methylphenoxy)-1-propanamine features a propanamine backbone substituted with a methylphenoxy group, which contributes to its distinct chemical behavior. This configuration is particularly interesting for drug development, as it may influence binding affinity and metabolic stability. Recent studies have explored its potential as a precursor for central nervous system (CNS) agents, aligning with the growing demand for novel neuropharmacological compounds. Keywords such as "CNS drug precursors" and "neuroactive phenoxypropanamines" reflect this trend in search queries.

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From a commercial perspective, 915923-00-1 is categorized as a fine chemical, with suppliers emphasizing its research-grade quality. The compound's niche applications in material science (e.g., polymer modifiers) and agrochemical intermediates have also been explored, though its primary focus remains in life sciences. This dual applicability aligns with trending searches like "multi-functional phenoxypropanamines" and "CAS 915923-00-1 cross-industry uses".

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Regulatory compliance for CAS 915923-00-1 varies by region, but it generally falls under standard laboratory chemical guidelines. Safety data sheets (SDS) emphasize proper handling procedures, though it is not classified as hazardous under most frameworks. This regulatory profile makes it accessible for academic research and industrial R&D, addressing common concerns like "CAS 915923-00-1 safety protocols".

In summary, N-methyl-3-(3-methylphenoxy)-1-propanamine (CAS 915923-00-1) represents a compelling case study in the intersection of medicinal chemistry and applied organic synthesis. Its multifaceted applications, from drug discovery to material engineering, coupled with environmentally conscious production methods, position it as a compound of enduring scientific and commercial interest. The persistent search volume for terms like "phenoxypropanamine derivatives" and "915923-00-1 suppliers" confirms its ongoing relevance in global research ecosystems.